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Compound of Interest

Compound Name: VH 101, thiol

Cat. No.: B13572709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VH 101 thiol is a functionalized von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand, designed

for the development of Proteolysis Targeting Chimeras (PROTACs).[1][2][3] PROTACs are

heterobifunctional molecules that recruit a target protein to an E3 ligase, leading to the

ubiquitination and subsequent degradation of the target protein by the proteasome. This

technology offers a promising therapeutic strategy for neurodegenerative diseases, which are

often characterized by the accumulation of misfolded and aggregated proteins.

The thiol group on VH 101 provides a reactive handle for covalent conjugation to a ligand that

binds to a protein of interest (POI), a critical step in the synthesis of a PROTAC. By targeting

pathogenic proteins such as tau, α-synuclein, or huntingtin for degradation, PROTACs

developed using VH 101 thiol have the potential to halt or reverse disease progression.

Mechanism of Action
A PROTAC synthesized using VH 101 thiol operates by hijacking the cell's natural protein

disposal system. The molecule simultaneously binds to the target protein (via the POI ligand)

and the VHL E3 ligase (via the VH 101 moiety). This induced proximity facilitates the transfer of

ubiquitin from the E2 ubiquitin-conjugating enzyme to the target protein. The polyubiquitinated

protein is then recognized and degraded by the 26S proteasome.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13572709?utm_src=pdf-interest
https://www.medchemexpress.com/vh-101-thiol.html
https://www.tocris.com/products/vh-101-thiol_7884
https://www.rndsystems.com/products/vh-101-thiol_7884
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13572709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PROTAC-Mediated Protein Degradation

Target Protein
(e.g., Tau, α-synuclein)

PROTAC
(VH 101 Thiol-based)

Binds

26S Proteasome

Degradation

VHL E3 Ligase

Ubiquitination

Binds

Ubiquitin

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13572709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PROTAC Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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